4-(2-Cyclohexylethyl)-1,7-dicyclohexylheptane

• Molecular Formula: C27H50
• Molecular Weight: 374.7 g/mol
• IUPAC Name: [7-cyclohexyl-4-(2-cyclohexylethyl)heptyl]cyclohexane
• InChI: InChI=1S/C27H50/c1-4-12-24(13-5-1)18-10-20-27(23-22-26-16-8-3-9-17-26)21-11-19-25-14-6-2-7-15-25/h24-27H,1-23H2
• InChI Key: QPVBAOQHHTZPBA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CCCC(CCCC2CCCCC2)CCC3CCCCC3

Description

4-(2-Cyclohexylethyl)-1,7-dicyclohexylheptane is a complex organic compound characterized by its unique structure, which includes two cyclohexyl groups and a heptane backbone

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(2-Cyclohexylethyl)-1,7-dicyclohexylheptane typically involves multi-step organic reactions. One common approach is the alkylation of cyclohexyl groups onto a heptane chain. This process may require the use of strong bases and specific catalysts to ensure the correct positioning of the cyclohexyl groups.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale reactions with optimized conditions to maximize yield and purity. Continuous flow reactors and advanced purification techniques are often employed to achieve the desired product quality.

Chemical Reactions Analysis

Types of Reactions: 4-(2-Cyclohexylethyl)-1,7-dicyclohexylheptane can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and hydrogen gas (H2) are often used.

• Substitution: Nucleophilic substitution reactions may involve halides and strong nucleophiles.

Major Products Formed:

• Oxidation: Formation of corresponding alcohols, ketones, or carboxylic acids.

• Reduction: Production of alkanes or alkenes.

• Substitution: Generation of halogenated derivatives or other substituted heptanes.

Scientific Research Applications

Chemistry: This compound is used as a building block in organic synthesis, particularly in the creation of more complex molecules. Biology: It may serve as a precursor for bioactive molecules or as a tool in biochemical studies. Medicine: Industry: Its unique properties make it useful in materials science, such as in the production of advanced polymers or coatings.

Mechanism of Action

The mechanism by which 4-(2-Cyclohexylethyl)-1,7-dicyclohexylheptane exerts its effects depends on its specific application. For instance, in pharmaceuticals, it may interact with biological targets through binding to enzymes or receptors, leading to therapeutic effects. The molecular pathways involved would vary based on the context of its use.

Comparison with Similar Compounds

• 4-(2-Cyclohexylethyl)-1,7-dicyclopentylheptane: Similar structure but with cyclopentyl groups instead of cyclohexyl.

• Benzene, (2-cyclohexylethyl)-: Contains a benzene ring instead of a heptane chain.

Uniqueness: 4-(2-Cyclohexylethyl)-1,7-dicyclohexylheptane is unique due to its combination of cyclohexyl groups and heptane backbone, which provides distinct chemical and physical properties compared to similar compounds.